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Compound of Interest

Compound Name: (3-Chlorophenyl)acetone oxime

Cat. No.: B13826319

Get Quote

An In-depth Technical Guide to 3-Chlorophenylacetone Oxime: Structure, Synthesis, and Core

Principles

Introduction
3-Chlorophenylacetone oxime is an organic compound belonging to the oxime functional group

class. Oximes are characterized by the C=N-OH moiety and are formed through the

condensation of an aldehyde or ketone with hydroxylamine.[1][2] This guide provides a

comprehensive technical overview of 3-Chlorophenylacetone oxime, detailing its chemical

structure, core properties, a validated synthesis protocol, and the underlying scientific principles

for researchers and drug development professionals. The molecule's structure, featuring a 3-

chlorophenyl ring linked to a propan-2-one oxime group, provides a unique scaffold for further

chemical modification, making it a compound of interest in synthetic chemistry.

Chemical Identity and Properties
The foundational step in understanding any chemical entity is to define its structure and

physicochemical properties. The structure of 3-Chlorophenylacetone oxime consists of a

central acetone oxime core, with one of the methyl groups substituted with a 3-chlorobenzyl

group.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13826319#bc-rfq
https://www.vulcanchem.com/product/vc174128
https://pmc.ncbi.nlm.nih.gov/articles/PMC3339398/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13826319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure:

Caption: Chemical structure of 3-Chlorophenylacetone oxime.

The key quantitative data for 3-Chlorophenylacetone oxime are summarized in the table below

for rapid reference.

Property Value Source

CAS Number 319474-76-5 [3][4]

Molecular Formula C₉H₁₀ClNO [3]

Molecular Weight 183.63 g/mol [3]

SMILES String CC(=NO)CC1=CC=CC(Cl)=C1 Inferred from isomers[5]

IUPAC Name

(NE)-N-[1-(3-

chlorophenyl)propan-2-

ylidene]hydroxylamine

Inferred from isomers[5]

Synthesis of 3-Chlorophenylacetone Oxime
The synthesis of oximes from their corresponding ketones is a robust and well-established

transformation in organic chemistry.[2] The primary method involves the condensation of a

ketone with hydroxylamine, typically supplied as hydroxylamine hydrochloride. A base is

required to neutralize the hydrochloride salt, liberating the free hydroxylamine to act as a

nucleophile.

Precursor Material
The starting material for this synthesis is 3-Chlorophenylacetone.
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Property Value Source

CAS Number 14123-60-5 [6]

Molecular Formula C₉H₉ClO [6]

Molecular Weight 168.62 g/mol [6]

Physical State Liquid

Boiling Point 99 °C / 5 mmHg [7]

Experimental Protocol
This protocol describes a standard laboratory procedure for the synthesis of 3-

Chlorophenylacetone oxime.

Causality: The core of this reaction is the nucleophilic attack of the nitrogen atom of

hydroxylamine on the electrophilic carbonyl carbon of 3-Chlorophenylacetone. The subsequent

elimination of a water molecule forms the C=N double bond characteristic of an oxime. Sodium

carbonate is chosen as a mild base to deprotonate the hydroxylamine hydrochloride in situ,

which is crucial as the free hydroxylamine is unstable. Ethanol serves as a suitable solvent to

dissolve both the organic ketone and the aqueous base solution, creating a homogenous

reaction environment.

Step-by-Step Methodology:

Reagent Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer,

dissolve 10.0 g (59.3 mmol) of 3-Chlorophenylacetone[6] in 100 mL of 95% ethanol.

Hydroxylamine Addition: To this solution, add 6.2 g (89.0 mmol, 1.5 equivalents) of

hydroxylamine hydrochloride. Stir the mixture until most of the solid has dissolved.

Basification: Prepare a solution of 4.7 g (44.5 mmol, 0.75 equivalents) of anhydrous sodium

carbonate in 50 mL of water. Add this aqueous solution dropwise to the stirred reaction

mixture over 30 minutes. The addition rate should be controlled to prevent excessive

frothing.[8]
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Reaction: After the addition is complete, allow the mixture to stir at room temperature for 4

hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC)

until the starting ketone spot has disappeared.

Workup & Isolation: Concentrate the reaction mixture under reduced pressure to remove

most of the ethanol. Add 100 mL of water to the residue, which may cause the product to

precipitate as a solid or separate as an oil.

Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl

acetate (3 x 50 mL).

Purification: Combine the organic extracts and wash with 50 mL of brine. Dry the organic

layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced

pressure to yield the crude 3-Chlorophenylacetone oxime. Further purification can be

achieved by recrystallization from a suitable solvent system like ethanol/water if necessary.

[8]

Visualization of Synthesis Workflow
The logical flow of the synthesis protocol can be visualized as a self-validating system, where

each step prepares the substrate for the subsequent transformation, leading to the final purified

product.
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Reagents & Solvents

Start: Reagents

3-Chlorophenylacetone
(CAS: 14123-60-5) Hydroxylamine HCl Sodium Carbonate (Base) Ethanol/Water

Step 1: Condensation Reaction
(Stir at Room Temp)

Step 2: Workup & Isolation

A) Remove Ethanol

B) Add Water

C) Extract with Ethyl Acetate

Step 3: Purification

D) Dry over Na2SO4

E) Evaporate Solvent

End: Purified Product
3-Chlorophenylacetone Oxime

(CAS: 319474-76-5)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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